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Compound of Interest

Compound Name: 3-Methyl-2-buten-1-amine

Cat. No.: B078911 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methyl-2-buten-1-amine

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methyl-2-buten-1-amine, specifically its boiling point and density. The information is tailored

for researchers, scientists, and professionals in the field of drug development who require

precise data and methodologies for their work.

Core Physical Properties
3-Methyl-2-buten-1-amine is a colorless liquid utilized as an intermediate in the synthesis of

various pharmaceutical and agrochemical compounds.[1] Accurate knowledge of its physical

properties is crucial for handling, process design, and quality control.

Data Summary
The experimentally determined physical properties of 3-Methyl-2-buten-1-amine are

summarized in the table below for quick reference.

Physical Property Value Units Conditions

Boiling Point 114.1 °C at 760 mmHg[1]

Density 0.787 g/cm³ Standard Conditions
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Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point and

density of liquid amines like 3-Methyl-2-buten-1-amine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For primary amines such as 3-Methyl-2-buten-1-amine,

the presence of N-H bonds allows for hydrogen bonding, which generally results in higher

boiling points compared to tertiary amines of similar molecular weight.[2][3][4][5][6][7]

A standard laboratory method for determining the boiling point involves distillation.

Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle or oil bath

Receiving flask

Procedure:

A sample of 3-Methyl-2-buten-1-amine is placed in the distillation flask along with boiling

chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor.

The sample is gradually heated.

The temperature is recorded when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point at the recorded
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atmospheric pressure.

Determination of Density
Density is a fundamental physical property defined as mass per unit volume. For liquids, this

can be determined using several methods, from simple laboratory techniques to more precise

instrumental approaches.

This is a straightforward method suitable for general laboratory use.[1][8][9]

Apparatus:

Digital balance

Graduated cylinder (e.g., 25 mL or 50 mL)

Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.

A known volume of 3-Methyl-2-buten-1-amine is carefully added to the graduated cylinder.

The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the amine is measured and recorded.

The mass of the amine is calculated by subtracting the mass of the empty cylinder from the

mass of the filled cylinder.

The density is calculated using the formula: Density = Mass / Volume.

For higher precision and accuracy, a digital density meter is recommended. This method is

outlined in standards such as ASTM D4052.[10][11][12][13]

Principle: A small volume of the liquid sample is introduced into an oscillating U-tube. The

change in the oscillation frequency of the tube caused by the mass of the sample is used to

determine the density.[11]

Procedure:
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The instrument is calibrated using a reference standard of known density, such as dry air and

distilled water.

The sample of 3-Methyl-2-buten-1-amine is injected into the measuring cell, ensuring no air

bubbles are present.

The instrument measures the oscillation period and calculates the density, often displaying

the result directly. The measurement is typically temperature-controlled.

Visualized Experimental Workflow
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of 3-Methyl-2-buten-1-amine.
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Caption: Workflow for determining the density and boiling point of a liquid amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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